5-(3-Azetidinyl)quinoline Hydrochloride

• Molecular Formula: C12H13ClN2
• Molecular Weight: 220.70 g/mol
• IUPAC Name: 5-(azetidin-3-yl)quinoline;hydrochloride
• InChI: InChI=1S/C12H12N2.ClH/c1-3-10(9-7-13-8-9)11-4-2-6-14-12(11)5-1;/h1-6,9,13H,7-8H2;1H
• InChI Key: AVBOLSLSDKJXDU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=C3C=CC=NC3=CC=C2.Cl

Description

MFCD32662202 is a chemical compound with unique properties that make it valuable in various scientific fields. It is known for its stability and reactivity, which allows it to be used in a wide range of applications, from industrial processes to medical research.

Preparation Methods

The preparation of MFCD32662202 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32662202 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

MFCD32662202 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes. In medicine, it is explored for its potential therapeutic applications. In industry, it is used in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of MFCD32662202 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological outcomes. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

MFCD32662202 can be compared with other similar compounds based on its structure and reactivity. Similar compounds include those with triazolo ring structures and methanesulfonate groups. What sets MFCD32662202 apart is its unique combination of stability and reactivity, making it suitable for a wide range of applications .